4-Chlorofuran-2-carboxylic Acid (CAS 4303-17-7): A Comprehensive Technical Guide on Synthesis, Properties, and Pharmaceutical Applications
4-Chlorofuran-2-carboxylic Acid (CAS 4303-17-7): A Comprehensive Technical Guide on Synthesis, Properties, and Pharmaceutical Applications
Executive Summary
As the landscape of rational drug design evolves, halogenated heteroaromatic building blocks have become indispensable for tuning the stereoelectronic properties of active pharmaceutical ingredients (APIs). 4-Chlorofuran-2-carboxylic acid (CAS 4303-17-7) is a highly specialized intermediate that serves as a critical bioisostere for substituted phenyl and thiophene rings. The strategic placement of the chlorine atom at the C4 position of the furan ring provides a unique hydrophobic anchor that enhances target binding affinity without introducing excessive steric bulk.
This technical whitepaper provides an in-depth analysis of the physicochemical profile, regioselective synthetic methodologies, and emerging pharmacological applications of 4-chlorofuran-2-carboxylic acid, grounded in field-proven protocols and peer-reviewed literature.
Physicochemical Profiling
Accurate physicochemical characterization is paramount for downstream formulation, analytical validation, and synthetic integration. Table 1 summarizes the core quantitative data and structural properties of 4-chlorofuran-2-carboxylic acid, synthesized from commercial specifications provided by leading chemical suppliers 1 [1] and 2 [2].
Table 1: Physicochemical Properties of 4-Chlorofuran-2-carboxylic acid
| Property | Value / Description |
| Chemical Name | 4-Chlorofuran-2-carboxylic acid |
| CAS Registry Number | 4303-17-7 |
| Molecular Formula | C₅H₃ClO₃ |
| Molecular Weight | 146.53 g/mol |
| Purity Standard | ≥95–98% (HPLC) |
| Appearance | White to off-white crystalline powder |
| Solubility | Soluble in DMSO, Methanol, and Ethyl Acetate; slightly soluble in Water |
| Structural Features | Halogenated five-membered heteroaromatic carboxylic acid |
Synthetic Methodologies & Mechanistic Pathways
Synthesizing the 4-chloro isomer of furoic acid presents a classic regiochemical challenge in heterocyclic chemistry. Because the furan ring is highly electron-rich, electrophilic aromatic substitution preferentially occurs at the highly nucleophilic C5 position (alpha to the oxygen). Consequently, direct chlorination of 2-furoic acid predominantly yields 5-chloro-2-furoic acid.
The Causality of the Synthetic Choice
To bypass this regiochemical limitation and isolate the C4-chlorinated product, a two-step "over-chlorination and selective reduction" strategy is employed. The protocol involves the exhaustive chlorination of 2-furoic acid to yield 4,5-dichloro-2-furoic acid. Subsequently, advantage is taken of the differential bond dissociation energies between the alpha (C5) and beta (C4) carbon-halogen bonds. The C5–Cl bond is significantly more susceptible to reductive cleavage due to the stabilization of the resulting radical/anion intermediate by the adjacent oxygen heteroatom. Treatment with Zinc dust in acetic acid selectively dechlorinates the C5 position, yielding the desired 4-chlorofuran-2-carboxylic acid with high regiochemical fidelity.
Fig 1: Regioselective synthesis workflow for 4-chlorofuran-2-carboxylic acid via dechlorination.
Experimental Protocols: Self-Validating Regioselective Synthesis
The following step-by-step methodology outlines the bench-scale synthesis of 4-chlorofuran-2-carboxylic acid via the selective alpha-dechlorination pathway. This protocol is designed as a self-validating system, ensuring that intermediate checkpoints confirm mechanistic success.
Step 1: Preparation of 4,5-Dichloro-2-furoic acid
-
Reagent Charging: Suspend 2-furoic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.
-
Catalysis & Addition: Add a catalytic amount of aluminum chloride (AlCl₃). Slowly add sulfuryl chloride (SO₂Cl₂, 2.5 equiv) dropwise at 0 °C to control the exothermic electrophilic aromatic substitution.
-
Reaction Progression: Warm the mixture to reflux (40 °C) and stir for 12 hours. The reaction is driven to completion, ensuring exhaustive chlorination at both the C4 and C5 positions.
-
Workup: Quench carefully with ice water, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Recrystallize from ethanol to yield pure 4,5-dichloro-2-furoic acid.
Step 2: Selective Reductive Dechlorination
-
Reduction Setup: Dissolve the isolated 4,5-dichloro-2-furoic acid (1.0 equiv) in glacial acetic acid to achieve a 0.5 M concentration.
-
Zinc Addition: Gradually add activated Zinc dust (2.0 equiv) in small portions at room temperature. Critical Control Point: The exothermic nature of the reduction requires careful temperature monitoring; maintain the internal temperature below 60 °C to prevent over-reduction (cleavage of the C4–Cl bond).
-
Mechanistic Action: The zinc acts as a single-electron transfer (SET) reducing agent. The C5–Cl bond is selectively cleaved due to the lower activation energy required to form the alpha-furyl intermediate, which is rapidly protonated by the acetic acid solvent.
-
Isolation: Filter the unreacted Zinc dust through a Celite pad. Dilute the filtrate with water and extract with diethyl ether. Wash the organic layer with brine, dry, and evaporate.
-
Analytical Validation: Confirm the regioselective product via ¹H-NMR (CDCl₃). The successful disappearance of the C5-chlorine is definitively marked by the emergence of a distinct doublet for the C5 proton (approx. 7.4 ppm, J = 1.8 Hz), coupling with the C3 proton (approx. 7.1 ppm, J = 1.8 Hz).
Applications in Drug Development & Medicinal Chemistry
Beyond its utility as a basic building block, 4-chlorofuran-2-carboxylic acid is increasingly utilized in the synthesis of targeted therapeutics, particularly in immunology and oncology. Recent studies published in the Journal of Medicinal Chemistry demonstrate that furan-2-carboxylic acid derivatives act as potent, non-competitive dual inhibitors of D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) 3 [3].
Mechanistic Insight into Target Binding
MIF-1 and D-DT are pro-inflammatory cytokines that bind to the CD74 receptor, triggering the ERK1/2 MAPK signaling cascade—a pathway heavily implicated in autoimmune diseases and tumorigenesis. The incorporation of the 4-chlorofuran-2-carboxylic acid scaffold into larger drug molecules allows for precise steric and electronic interactions within the enzyme active sites:
-
Hydrogen Bonding: The carboxylic acid moiety forms critical hydrogen bonds with Pro-1 and Lys-32 residues, while the furan oxygen interacts directly with Pro-1.
-
Hydrophobic Anchoring: The chlorine atom at the C4 position provides a targeted hydrophobic interaction that enhances binding affinity without introducing the steric clash associated with bulkier substituents (such as methoxy or bromo groups) against residues like Met-114.
Fig 2: Dual inhibition of D-DT and MIF-1 signaling pathways by furan-2-carboxylic acid derivatives.
Conclusion
4-Chlorofuran-2-carboxylic acid (CAS 4303-17-7) represents a sophisticated intersection of heterocyclic chemistry and rational drug design. By mastering its regioselective synthesis through controlled reductive dechlorination, researchers can reliably access this high-purity API intermediate. Its unique stereoelectronic profile continues to enable the development of next-generation dual inhibitors for complex inflammatory and oncological targets.
References
- Title: 4303-17-7 | 4-chlorofuran-2-carboxylic acid Source: MolCore URL
- Title: 4303-17-7 | 4-Chlorofuran-2-carboxylic acid Source: Ambeed URL
- Title: Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1)
